Cas no 58706-35-7 (2,7-Dimethyl-2H-indazole)

• Product Name: 2,7-Dimethyl-2H-indazole
• CAS No: 58706-35-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 4816644
• PubChem ID: 57951226
• Update Time: 2025-11-01

2,7-Dimethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyl-2H-indazole
• 2,7-dimethylindazole

• Inchi： 1S/C9H10N2/c1-7-4-3-5-8-6-11(2)10-9(7)8/h3-6H,1-2H3
• InChI Key： VXPKGAHNSLTXFK-UHFFFAOYSA-N
• SMILES： N1(C)C=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2,7-Dimethyl-2H-indazole

2,7-Dimethyl-2H-indazole (CAS No. 58706-35-7): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

The 2,7-Dimethyl-2H-indazole (CAS 58706-35-7) is a fascinating heterocyclic compound that has garnered significant attention in both pharmaceutical research and material science. As a derivative of the indazole family, this molecule features a unique structural framework with two methyl groups at positions 2 and 7, contributing to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in 2,7-dimethyl indazole derivatives due to their potential applications in drug discovery, organic electronics, and specialty chemicals.

From a chemical perspective, 2,7-Dimethyl-2H-indazole (molecular formula C9H10N2) exhibits interesting characteristics that make it valuable for various synthetic applications. The compound's indazole core structure provides multiple sites for functionalization, allowing chemists to create diverse derivatives with tailored properties. Recent studies have shown that dimethyl-substituted indazoles often demonstrate improved stability and solubility compared to their unsubstituted counterparts, making them particularly attractive for formulation development in medicinal chemistry.

In the pharmaceutical sector, 2,7-Dimethyl-2H-indazole serves as a crucial building block for the synthesis of potential therapeutic agents. The indazole scaffold is known to interact with various biological targets, and the specific substitution pattern in this compound may influence its pharmacological profile. Scientists are exploring its use in developing novel small molecule inhibitors for enzyme targets associated with inflammation, oncology, and neurological disorders. The compound's structural features make it particularly interesting for designing kinase inhibitors, a hot topic in current drug discovery research.

The material science community has also shown growing interest in 2,7-dimethylindazole derivatives for their potential applications in organic electronics. The compound's conjugated system and electron-rich nature make it a candidate for developing organic semiconductors and light-emitting materials. Researchers are investigating how modifications to the 2,7-dimethyl indazole structure can tune optical and electronic properties for specific device applications, such as OLEDs or organic photovoltaics.

From a synthetic chemistry viewpoint, 58706-35-7 represents an interesting challenge and opportunity. The preparation of 2,7-dimethyl substituted indazoles requires careful consideration of regioselectivity and reaction conditions. Recent advances in catalytic methods have improved the efficiency of synthesizing such compounds, with particular attention to green chemistry principles. This aligns with current industry trends toward more sustainable synthetic approaches.

The commercial availability of 2,7-Dimethyl-2H-indazole has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound with high purity levels (often >97%) suitable for research and development purposes. When sourcing CAS 58706-35-7, researchers should pay attention to specifications including purity, solubility data, and storage conditions to ensure optimal performance in their applications.

Analytical characterization of 2,7-dimethylindazole compounds typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods help verify the compound's identity and purity, which are critical factors in both research and potential commercial applications. The distinctive spectral features of 2,7-disubstituted indazoles often serve as useful diagnostic markers during synthetic optimization and quality control processes.

Looking toward future applications, researchers are particularly excited about the potential of 2,7-Dimethyl-2H-indazole in fragment-based drug discovery. The compound's relatively small size combined with its three-dimensional features makes it an attractive starting point for developing drug-like molecules. Additionally, its structural rigidity may contribute to improved binding affinity when incorporated into larger pharmacophores, a subject of active investigation in medicinal chemistry circles.

In the context of intellectual property, several patents have emerged in recent years that incorporate 2,7-dimethyl indazole derivatives as key structural elements. These patents cover diverse applications ranging from pharmaceutical compositions to specialty materials, reflecting the compound's versatility. Companies active in this space are continuously exploring novel derivatives of 58706-35-7 to expand their patent portfolios and develop proprietary technologies.

For researchers working with 2,7-Dimethyl-2H-indazole, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, best laboratory practices should be followed, including storage in cool, dry conditions away from strong oxidizers. The compound's stability profile makes it suitable for various experimental conditions, though specific applications may require additional characterization under relevant conditions.

The global market for indazole derivatives including 2,7-dimethyl substituted compounds has shown steady growth, driven by increasing research activities in both academic and industrial settings. Market analysts project continued expansion as new applications emerge in life sciences and advanced materials. This growth is reflected in the expanding product offerings from specialty chemical suppliers catering to the research community's needs for high-quality heterocyclic building blocks.

From an environmental perspective, 2,7-Dimethyl-2H-indazole presents relatively low ecological concerns compared to many industrial chemicals. However, as with all research chemicals, proper disposal methods should be followed in accordance with local regulations. The development of greener synthetic routes to access dimethylindazole derivatives remains an active area of investigation, aligning with broader sustainability goals in the chemical industry.

In educational settings, 2,7-Dimethyl-2H-indazole serves as an excellent example for teaching important concepts in heterocyclic chemistry. Its synthesis demonstrates key principles of regioselectivity, while its applications illustrate the bridge between fundamental organic chemistry and practical applications in medicine and materials science. Many advanced organic chemistry courses now include case studies involving indazole derivatives to highlight these connections.

As research continues, scientists are uncovering new dimensions of 2,7-dimethyl substituted indazoles' potential. Recent publications have explored their use as ligands in coordination chemistry, components in supramolecular assemblies, and precursors for more complex heterocyclic systems. This expanding scope of applications ensures that CAS 58706-35-7 will remain a compound of significant interest across multiple scientific disciplines for years to come.